Cas no 502685-69-0 (5-(3-Methoxy-2-naphthyl)-4h-1,2,4-triazol-3-amine)

• Product Name: 5-(3-Methoxy-2-naphthyl)-4h-1,2,4-triazol-3-amine
• CAS No: 502685-69-0
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 3056564
• PubChem ID: 3380234
• Update Time: 2025-04-21

5-(3-Methoxy-2-naphthyl)-4h-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxy-2-naphthyl)-4h-1,2,4-triazol-3-amine
• BBL021716
• CCG-317979
• DTXSID601212474
• AKOS005143858
• 3-(3-Methoxy-2-naphthalenyl)-1H-1,2,4-triazol-5-amine
• 5-(3-methoxynaphthalen-2-yl)-1H-1,2,4-triazol-3-amine
• 502685-69-0
• 5-(3-methoxynaphthalen-2-yl)-4H-1,2,4-triazol-3-amine
• STK894433

• Inchi： 1S/C13H12N4O/c1-18-11-7-9-5-3-2-4-8(9)6-10(11)12-15-13(14)17-16-12/h2-7H,1H3,(H3,14,15,16,17)
• InChI Key： FFQFOEAXIBXPRU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=CC2=CC=1C1=NC(N)=NN1

Computed Properties

• Exact Mass: 240.10111102Da
• Monoisotopic Mass: 240.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.8Ų